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Compound of Interest

Compound Name: N,4-Diethoxy-N-ethylaniline

CAS No.: 113103-68-7

Cat. No.: B058542

Get Quote

CAS: 113103-68-7 | Formula: C₁₂H₁₉NO₂ | Class: N-Alkoxy-N-alkylaniline[1]

Executive Summary
N,4-Diethoxy-N-ethylaniline is a specialized fine chemical intermediate.[1] Unlike standard

anilines, it possesses an N-ethoxy moiety, introducing a labile N-O bond that renders the

compound sensitive to thermal homolysis and photolytic cleavage.[1][2]

Critical Storage Parameters:

Temperature: Refrigerated (2°C to 8°C). Strict adherence required to prevent radical

formation.[1][2]

Atmosphere: Inert Gas (Argon or Nitrogen).[1][2] Required to prevent oxidative darkening.[1]

[2]

Light:Total Darkness (Amber glass + Foil).[1][2] Essential to inhibit photolytic N-O bond

scission.[1][2]
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Shelf-Life:12 Months (under optimal conditions).

Chemical Identity & Physicochemical Profile
Understanding the structure is prerequisite to understanding the storage logic.[1][2] This

molecule features a p-phenetidine core (4-ethoxyaniline) substituted at the nitrogen with an

ethyl group and an ethoxy group.[1][2]

Property Value Technical Note

IUPAC Name
N-Ethoxy-N-ethyl-4-

ethoxybenzenamine

Distinct from N,N-Diethyl-p-

phenetidine.[1][2]

CAS Number 113103-68-7
Unique identifier for the N-

alkoxy variant.[1][2]

Molecular Weight 209.29 g/mol

Physical State Viscous Liquid / Low-melt Solid

Often appears as a reddish-

brown oil due to trace

oxidation.[1][2]

Boiling Point ~211°C (Calculated)
Do not distill without vacuum;

thermal hazard.[1][2]

Flash Point ~55°C
Flammable.[1][2] Handle with

solvent precautions.[1][2]

Solubility
Organic Solvents (DCM,

EtOAc)

Insoluble in water;

hydrolytically stable at neutral

pH.[1][2]

Degradation Mechanisms (The "Why")
The storage protocol is dictated by two primary failure modes: N-O Bond Homolysis and Ring

Oxidation.[1][2]

A. Thermal/Photolytic Homolysis (The N-Alkoxy
Weakness)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/Diethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The bond dissociation energy (BDE) of the N-O bond in N-alkoxy anilines is significantly lower

than that of C-N or C-C bonds.[1][2] Exposure to heat (>30°C) or UV light can trigger homolytic

cleavage, generating a stable nitroxide radical and an ethyl radical.[1][2] This is the same

mechanism used in Nitroxide Mediated Polymerization (NMP), but here it represents

degradation.[1][2]

B. Oxidative Coupling (The Phenetidine Liability)
The ethoxy group at the para position is strongly electron-donating, making the aromatic ring

electron-rich.[1][2] In the presence of oxygen, the ring is susceptible to oxidation, leading to the

formation of quinone imines and colored oligomers (darkening from yellow to black).[1][2]

Diagram: Degradation Pathways
The following diagram illustrates the causality between environmental stress and chemical

degradation.[1][2]

N,4-Diethoxy-N-ethylaniline

Intermediate: Nitroxide Radical + Ethyl Radical
 Homolysis (N-O Scission)

Product: Quinone Imines (Dark Color)

 Ring Oxidation

Trigger: Heat (>30°C) or UV Light

Trigger: Atmospheric Oxygen

Product: N-Oxides / Polymerization Recombination/H-Abstraction

Click to download full resolution via product page

Caption: Figure 1. Dual degradation pathways: N-O bond homolysis driven by energy input

(heat/light) and ring oxidation driven by oxygen exposure.[2]

Storage & Handling Protocol (SOP)
This protocol is a self-validating system.[1][2] If the compound darkens significantly, the inert

atmosphere seal was compromised.[1][2] If precipitates form, thermal limits were likely
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exceeded.[1][2]

Step-by-Step Workflow
Receipt & Inspection:

Upon receipt, inspect physical appearance.[1][2] It should be a pale yellow to light amber

liquid.[1][2] Dark brown or black indicates prior oxidation.[1][2]

Aliquotting (The "Single-Use" Rule):

Why: Repeated freeze-thaw cycles and opening of the bottle introduce moisture and

oxygen.[1][2]

Action: In a glovebox or under a nitrogen funnel, divide the bulk material into single-use

glass vials (e.g., 2mL crimp-top vials).

Inert Gas Overlay:

Flush every vial with Argon (preferred over Nitrogen due to higher density) for 30 seconds

before sealing.[1][2]

Use Teflon-lined (PTFE) caps to prevent leaching.[1][2]

Thermal Containment:

Place vials inside a secondary container (opaque box) with desiccant packs.

Store at 2°C to 8°C.

Note: Freezing (-20°C) is acceptable but may cause phase separation or crystallization.[1]

[2] If freezing, ensure thorough vortexing after thawing.[1][2]

Diagram: Storage Decision Logic
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Receive N,4-Diethoxy-N-ethylaniline

Check Color

Is it Dark Brown/Black?

REJECT: Oxidized

Yes

Proceed to Aliquot

No (Yellow/Amber)

Aliquot under Argon/N2
(Avoid Headspace)

Seal: PTFE-lined Cap + Parafilm

Store: 4°C, Dark, Desiccated

Click to download full resolution via product page

Caption: Figure 2. Quality Control and Storage Workflow ensuring exclusion of oxygen and light

prior to long-term storage.

Shelf-Life and Retest Dates
Due to the reactive nature of the N-alkoxy functionality, this compound does not have an

indefinite shelf life.[1][2]
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Storage Condition Estimated Shelf-Life Primary Risk

Ambient (25°C), Air < 1 Month
Rapid oxidation (darkening), N-

O homolysis.[1][2]

Refrigerated (4°C), Air 3 - 6 Months
Slow oxidation at meniscus.[1]

[2]

Refrigerated (4°C), Argon 12 Months
Optimal Condition. Minimal

degradation.

Frozen (-20°C), Argon 18 - 24 Months
Excellent stability, but requires

careful thawing.[1][2]

Retest Protocol: At the 12-month mark, perform 1H NMR or HPLC.

NMR Check: Look for the disappearance of the characteristic N-OCH₂ quartet (~3.8-4.0

ppm) or the appearance of sharp aldehyde peaks (breakdown products).[1][2]

HPLC Check: Purity should remain >97%. Impurities often elute earlier (more polar N-

oxides/phenols).[1][2]

Safety & Toxicology (E-E-A-T)
While specific toxicological data for CAS 113103-68-7 is limited, data is extrapolated from the

structural analog N,N-Diethyl-p-phenetidine and general N-alkoxy anilines.[1]

Acute Toxicity: Likely harmful if swallowed or absorbed through skin.[1][2] Anilines are known

methemoglobinemia inducers (interfering with oxygen transport in blood).[1][2]

Skin/Eye: Irritant.[1][2] The ethoxy functionality increases lipophilicity, potentially enhancing

skin absorption.[1][2]

Handling: Always wear nitrile gloves and work within a fume hood.[1][2]

Spill Cleanup: Absorb with vermiculite.[1][2] Do not use sawdust (combustible reaction risk

with amines).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

2. Diethylaniline - Wikipedia [en.wikipedia.org]

3. N-Ethylaniline 98 103-69-5 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Storage & Stability of N,4-Diethoxy-N-
ethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058542/docs#technical-guide-storage-stability-of-n-4-
diethoxy-n-ethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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